Cas no 898779-80-1 (2-(3-Iodobenzoyl)pyridine)

• Product Name: 2-(3-Iodobenzoyl)pyridine
• CAS No: 898779-80-1
• MF: C₁₂H₈INO
• MW: 309.102495193481
• MDL: MFCD07699240
• CID: 873185
• PubChem ID: 22973336
• Update Time: 2025-10-30

2-(3-Iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (3-iodophenyl)(pyridin-2-yl)methanone
• (3-iodophenyl)-pyridin-2-ylmethanone
• 2-(3-IODOBENZOYL)PYRIDINE
• (3-Iodophenyl)-2-pyridinylmethanone (ACI)
• 2-(3-Iodobenzoyl)pyridine

• MDL： MFCD07699240
• Inchi： 1S/C12H8INO/c13-10-5-3-4-9(8-10)12(15)11-6-1-2-7-14-11/h1-8H
• InChI Key： VUERDFFIEPDLBI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(I)C=CC=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 308.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.96000
• LogP: 2.91720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Iodobenzoyl)pyridine

Introduction to 2-(3-Iodobenzoyl)pyridine (CAS No. 898779-80-1)

2-(3-Iodobenzoyl)pyridine, with the CAS number 898779-80-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an iodobenzoyl moiety. These features contribute to its potential applications in various areas, including drug discovery, chemical synthesis, and biological studies.

The synthesis of 2-(3-Iodobenzoyl)pyridine typically involves the reaction of 3-iodobenzoic acid with pyridine in the presence of a coupling agent. This process is well-documented in the literature and has been optimized to achieve high yields and purity. The iodine substituent on the benzene ring provides a valuable handle for further functionalization, making 2-(3-Iodobenzoyl)pyridine an attractive starting material for the synthesis of more complex molecules.

In recent years, 2-(3-Iodobenzoyl)pyridine has been extensively studied for its potential biological activities. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Iodobenzoyl)pyridine derivatives can inhibit the activity of specific kinases involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted therapies for various types of cancer.

Beyond its biological applications, 2-(3-Iodobenzoyl)pyridine has also found use in chemical synthesis as a building block for the preparation of more complex organic molecules. Its reactivity and functional group compatibility make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Additionally, the iodine substituent can be readily replaced with other functional groups through various cross-coupling reactions, further expanding its utility in synthetic chemistry.

The physical properties of 2-(3-Iodobenzoyl)pyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various applications. For example, its solubility in common organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions and biological assays.

Safety considerations are an important aspect of working with any chemical compound. While 2-(3-Iodobenzoyl)pyridine is not classified as a hazardous material, it is essential to handle it with care to avoid potential health risks. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-(3-Iodobenzoyl)pyridine (CAS No. 898779-80-1) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working in medicinal chemistry, pharmaceutical development, and synthetic organic chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.